2-({3-methyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[(3-methyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H20N4O2S/c1-14-8-10-16(11-9-14)24-18(27)13-29-22-25-19-17(15-6-4-3-5-7-15)12-23-20(19)21(28)26(22)2/h3-12,23H,13H2,1-2H3,(H,24,27)
• InChI Key: CTENNKOCGZWIGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C)NC=C3C4=CC=CC=C4
• Molecular Formula: C22H20N4O2S
• Molecular Weight: 404.5 g/mol
• CAS No.: 1040636-96-1

Description

The compound 2-({3-methyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide features a fused pyrrolo[3,2-d]pyrimidine core, substituted with a methyl group at position 3, a phenyl group at position 7, and a sulfanyl acetamide moiety linked to a 4-methylphenyl group. The sulfanyl group may enhance metabolic stability, while the acetamide substituent could influence solubility and target affinity .

Comparison with Similar Compounds

Structural and Functional Comparisons with Similar Compounds

Core Heterocyclic Variations

a) Thieno[3,2-d]pyrimidine Analogs

A closely related compound, 2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide (ZINC2719758), replaces the pyrrolo ring with a thieno[3,2-d]pyrimidine core. Key differences include:

• Substituent Variation : The 4-trifluoromethoxy group in the acetamide moiety enhances lipophilicity compared to the 4-methylphenyl group in the target compound, possibly improving membrane permeability but reducing aqueous solubility .

b) Pyrazolo[3,4-d]pyrimidine Derivatives

Example 53 from , 4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-2-fluoro-N-isopropylbenzamide, demonstrates a pyrazolo-pyrimidine core. Structural and functional contrasts include:

• Kinase Inhibition Potential: Pyrazolo-pyrimidines are known for kinase inhibitory activity (e.g., mTOR, EGFR). The fluorophenyl and chromenyl substituents may enhance target selectivity.
• Physical Properties : Higher molecular weight (589.1 vs. ~450–500 for the target compound) and melting point (175–178°C) suggest greater crystallinity and stability .

c) Pyrrolo[1,2-b]pyridazine Derivatives

European Patent Application compounds (), such as (4aR)-N-[2-(6-cyano-5-methylpyrimidin-4-yl)-4-(trifluoromethyl)phenyl]-1-[[2,3-difluoro-4-(2-morpholin-4-ylethoxy)phenyl]methyl]-4-hydroxy-4a-methyl-2-oxo-6,7-dihydro-5H-pyrrolo[1,2-b]pyridazine-3-carboxamide, highlight:

• Fluorinated Substituents : Trifluoromethyl and difluoro groups increase metabolic stability and bioavailability .

Substituent-Driven Pharmacological Profiles

Compound	Core Structure	Key Substituents	Potential Advantages
Target Compound	Pyrrolo[3,2-d]pyrimidine	3-Methyl, 7-phenyl, sulfanyl acetamide	Balanced lipophilicity, moderate solubility
Thieno[3,2-d]pyrimidine ()	Thieno[3,2-d]pyrimidine	4-Trifluoromethoxy acetamide	Enhanced membrane permeability
Pyrazolo[3,4-d]pyrimidine ()	Pyrazolo[3,4-d]pyrimidine	Fluorophenyl, chromenyl	Kinase inhibition, high stability
Pyrrolo[1,2-b]pyridazine ()	Pyrrolo[1,2-b]pyridazine	Morpholine, trifluoromethyl	Improved solubility, metabolic resistance